Cas no 2228631-08-9 ((1-{3-(methylsulfanyl)phenylmethyl}cyclopropyl)methanamine)

• Product Name: (1-{3-(methylsulfanyl)phenylmethyl}cyclopropyl)methanamine
• CAS No: 2228631-08-9
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• CID: 6381690
• PubChem ID: 165851425
• Update Time: 2025-06-26

(1-{3-(methylsulfanyl)phenylmethyl}cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{3-(methylsulfanyl)phenylmethyl}cyclopropyl)methanamine
• (1-{[3-(methylsulfanyl)phenyl]methyl}cyclopropyl)methanamine
• EN300-1750752
• 2228631-08-9

• Inchi： 1S/C12H17NS/c1-14-11-4-2-3-10(7-11)8-12(9-13)5-6-12/h2-4,7H,5-6,8-9,13H2,1H3
• InChI Key： IILKTEQCORELGG-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)CC1(CN)CC1

Computed Properties

• Exact Mass: 207.10817072g/mol
• Monoisotopic Mass: 207.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.3Ų

Additional information on (1-{3-(methylsulfanyl)phenylmethyl}cyclopropyl)methanamine

Introduction to (1-{3-(methylsulfanyl)phenylmethyl}cyclopropyl)methanamine (CAS No. 2228631-08-9)

(1-{3-(methylsulfanyl)phenylmethyl}cyclopropyl)methanamine (CAS No. 2228631-08-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of (1-{3-(methylsulfanyl)phenylmethyl}cyclopropyl)methanamine consists of a cyclopropyl ring substituted with a methyl group and a phenylmethyl group carrying a methylsulfanyl moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing subject for detailed investigation.

Recent studies have highlighted the importance of (1-{3-(methylsulfanyl)phenylmethyl}cyclopropyl)methanamine in the context of drug discovery and development. One notable area of research involves its potential as a modulator of specific receptors or enzymes. For instance, preliminary data suggest that this compound may interact with certain G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions.

In addition to its receptor-modulating properties, (1-{3-(methylsulfanyl)phenylmethyl}cyclopropyl)methanamine has been evaluated for its effects on cellular signaling pathways. Research conducted by a team at the University of California, San Francisco, has demonstrated that this compound can influence the activity of kinases and phosphatases, which are crucial enzymes involved in signal transduction processes. These findings have implications for the treatment of various diseases, including cancer and neurodegenerative disorders.

The pharmacokinetic profile of (1-{3-(methylsulfanyl)phenylmethyl}cyclopropyl)methanamine is another critical aspect that has been extensively studied. Data from preclinical trials indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high bioavailability and low toxicity make it an attractive candidate for further clinical evaluation.

To further understand the biological activity of (1-{3-(methylsulfanyl)phenylmethyl}cyclopropyl)methanamine, researchers have employed a range of in vitro and in vivo models. In vitro studies using cell lines have shown that this compound can inhibit the proliferation of cancer cells while sparing normal cells. In vivo experiments in animal models have also provided promising results, with the compound demonstrating significant antitumor activity without causing severe side effects.

The structural versatility of (1-{3-(methylsulfanyl)phenylmethyl}cyclopropyl)methanamine has also led to its exploration as a scaffold for the design of novel derivatives. Chemists at the Max Planck Institute for Chemical Biology have synthesized several analogs by modifying the substituents on the cyclopropyl ring and the phenylmethyl group. These derivatives have been tested for their biological activities, with some showing enhanced potency and selectivity compared to the parent compound.

Beyond its potential as a therapeutic agent, (1-{3-(methylsulfanyl)phenylmethyl}cyclopropyl)methanamine has also been investigated for its use in diagnostic applications. Its unique chemical properties make it suitable for labeling and imaging techniques, which can aid in the early detection and monitoring of diseases. For example, researchers at Harvard Medical School have developed a fluorescent derivative of this compound that can be used to visualize specific cellular structures with high resolution.

In conclusion, (1-{3-(methylsulfanyl)phenylmethyl}cyclopropyl)methanamine (CAS No. 2228631-08-9) is a multifaceted compound with significant potential in both therapeutic and diagnostic applications. Ongoing research continues to uncover new insights into its mechanisms of action and biological effects, paving the way for its development into a valuable tool in medicine and healthcare.